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Compound of Interest

Compound Name: Z-FF-Fmk

Cat. No.: B1639831

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of Z-FF-FMK (Z-Phe-Phe-Fluoromethyl Ketone) stock solutions. Z-FF-FMK is a cell-permeant,
irreversible inhibitor of cathepsin L and B, frequently utilized in studies of apoptosis,
neurodegeneration, and cancer.[1][2][3][4]

Chemical Properties and Data

A summary of the key chemical and physical properties of Z-FF-FMK is presented in the table
below for easy reference.
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Property Value Source
Molecular Formula C27H27FN204 [1]
Molecular Weight 462.51 g/mol 516171
Appearance White to off-white solid [8]
Purity >95% [2]
Solubility Soluble in DMSO (=10 mg/mL)  [1][2]
InChi Key CAILNONEKASNSH- 2]
ZEQRLZLVSA-N
CAS Number 105608-85-3 [1][21[5]

Experimental Protocols

1. Materials and Equipment

e Z-FF-FMK powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes or amber vials

o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile pipette tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

2. Preparation of a 10 mM Z-FF-FMK Stock Solution

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions to working concentrations.

a. Calculation:
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To prepare a 10 mM stock solution, the required mass of Z-FF-FMK can be calculated using
the following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
For example, to prepare 1 mL of a 10 mM stock solution:

e Concentration =10 mM = 0.010 mol/L

e Volume=1mL=0.001L

e Molecular Weight = 462.51 g/mol

Mass (mg) = 0.010 mol/L x 0.001 L x 462.51 g/mol x 1000 mg/g = 4.6251 mg
b. Step-by-Step Procedure:

o Equilibrate the Z-FF-FMK powder to room temperature before opening to prevent
condensation.

o Carefully weigh out the calculated amount of Z-FF-FMK powder using an analytical balance
in a fume hood.

o Transfer the powder to a sterile microcentrifuge tube or amber vial.

o Add the appropriate volume of anhydrous DMSO to the tube. It is recommended to use
newly opened DMSO to avoid moisture, which can affect solubility.[8][9]

» Vortex the solution until the Z-FF-FMK is completely dissolved. Gentle warming or sonication
may be required to facilitate dissolution.[8]

e Once dissolved, the stock solution is ready for use or storage.
3. Storage and Stability

Proper storage is crucial to maintain the activity of the Z-FF-FMK stock solution.
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Form Storage Temperature Stability
Powder -20°C > 4 years[2]

In Solvent (DMSO) -80°C 6 months[3][6][8]
-20°C 1 month[3][6][8]

To avoid repeated freeze-thaw cycles that can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes before freezing.[6]

[8]

Diagrams
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Workflow for Z-FF-FMK Stock Solution Preparation
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Caption: Workflow for preparing Z-FF-FMK stock solution.
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Simplified Signaling Pathway Inhibition by Z-FF-FMK

Apoptotic Stimuli

£-FFE-FMK (e.g., B-amyloid)

nhibits

Cathepsin L/B

l

Caspase-3 Activation

l

Apoptosis

Click to download full resolution via product page

Caption: Z-FF-FMK inhibits cathepsin-mediated apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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FMK Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1639831#how-to-prepare-z-ff-fmk-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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